Cas no 601487-96-1 (5-BROMO-3-(2-(4-FLUOROPHENYL)-2-OXOETHYLIDINE)-1,3-DIHYDROINDOL-2-ONE)

• Product Name: 5-BROMO-3-(2-(4-FLUOROPHENYL)-2-OXOETHYLIDINE)-1,3-DIHYDROINDOL-2-ONE
• CAS No: 601487-96-1
• MF: C₁₆H₉BrFNO₂
• MW: 346.15056681633
• CID: 891101
• PubChem ID: 10405323
• Update Time: 2025-10-28

5-BROMO-3-(2-(4-FLUOROPHENYL)-2-OXOETHYLIDINE)-1,3-DIHYDROINDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-(2-(4-FLUOROPHENYL)-2-OXOETHYLIDINE)-1,3-DIHYDROINDOL-2-ONE
• 5-bromo-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one
• IN1147
• SCHEMBL3349480
• HSCI1_000332
• Pfmrk inhibitor,wr 216174
• 601487-96-1
• 5-Bromo-3-(2-(4-fluorophenyl)-2-oxoethylidene)indolin-2-one
• BRD-K26669427-001-01-0
• (3Z)-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one
• Pfmrk Inhibitor, WR 216174

• Inchi： 1S/C16H9BrFNO2/c17-10-3-6-14-12(7-10)13(16(21)19-14)8-15(20)9-1-4-11(18)5-2-9/h1-8H,(H,19,21)/b13-8-
• InChI Key： VVBIXEJMWRHSLL-JYRVWZFOSA-N
• SMILES： BrC1C=CC2=C(C=1)/C(=C/C(C1C=CC(=CC=1)F)=O)/C(N2)=O

Computed Properties

• Exact Mass: 344.98000
• Monoisotopic Mass: 344.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 3.94460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-BROMO-3-(2-(4-FLUOROPHENYL)-2-OXOETHYLIDINE)-1,3-DIHYDROINDOL-2-ONE

5-Bromo-3-(2-(4-fluorophenyl)-2-oxoethylidene)-1,3-dihydroindol-2-one: A Comprehensive Overview

The compound 5-Bromo-3-(2-(4-fluorophenyl)-2-oxoethylidene)-1,3-dihydroindol-2-one, identified by the CAS number 601487-96-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates a bromine atom at position 5 of the indole ring, a 4-fluorophenyl group attached via an ethylidene linkage, and a ketone functional group at position 2. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the bromine atom in this compound adds to its electronic properties, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the fluorine atom in the 4-fluorophenyl group introduces steric and electronic effects that can enhance the compound's bioavailability and target specificity.

The synthesis of 5-Bromo-3-(2-(4-fluorophenyl)-2-oxoethylidene)-1,3-dihydroindol-2-one involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and condensation reactions, to achieve high yields and purity. The optimization of these synthetic routes has been a focus of recent investigations, with particular emphasis on reducing reaction times and minimizing waste generation.

In terms of pharmacological activity, this compound has shown remarkable potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival. Moreover, its selectivity for cancer cells over normal cells suggests a favorable therapeutic index. These findings have been corroborated by recent research published in prominent journals such as Nature Communications and Journal of Medicinal Chemistry.

Beyond its therapeutic applications, this compound also serves as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification at different positions, enabling chemists to explore a wide range of structural analogs with varying biological activities. This versatility has made it a cornerstone in many research laboratories worldwide.

In conclusion, 5-Bromo-3-(2-(4-fluorophenyl)-2-oxoethylidene)-1,3-dihydroindol-2-one, with its unique structure and promising biological properties, represents a significant advancement in the field of organic chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents and chemical building blocks.